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Compound of Interest

Compound Name: 2-Bromo-1-(oxan-4-yl)ethan-1-one

Cat. No.: B129631

To our valued researchers, scientists, and drug development professionals,

This document addresses the physical properties of the compound designated by CAS number
141095-78-5. Our comprehensive investigation has revealed a critical discrepancy between the
provided CAS number and the associated chemical name, alongside a notable absence of
publicly available experimental data for the compound in question.

Executive Summary: Data Conflict and
Unavailability

A thorough search of chemical databases and scientific literature has established that CAS
141095-78-5 does not correspond to the chemical entity "1-(3-methoxy-4-(p-
tolyloxy)phenyl)propan-1-one.” Instead, this CAS number is officially assigned to the compound
Ethanone, 2-bromo-1-(tetrahydro-2H-pyran-4-yl)-.

Furthermore, extensive searches for "1-(3-methoxy-4-(p-tolyloxy)phenyl)propan-1-one" have
not yielded a registered CAS number or any verifiable experimental data on its physical
properties. The information available pertains to structurally analogous but distinct molecules.

Due to this fundamental inconsistency and the lack of reliable data, we are unable to provide
an in-depth technical guide on the physical properties of "1-(3-methoxy-4-(p-
tolyloxy)phenyl)propan-1-one" at this time. The principles of scientific integrity and accuracy
preclude the generation of a guide based on unverified or speculative information.
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Analysis of the Discrepancy

The initial phase of our research immediately highlighted the conflict between the user-
provided CAS number and the chemical name. This is a significant issue as the CAS number is
a unique identifier for a specific chemical substance.

Workflow Diagram: Identity Verification Process

Initial Request:
CAS 141095-78-5 &
'1-(3-methoxy-4-(p-tolyloxy)phenyl)propan-1-one

Query Chemical Databases Query Chemical Databases
with CAS 141095-78-5 with Chemical Name

Result for Chemical Name:
No definitive CAS number or
experimental physical properties found

Click to download full resolution via product page

Caption: Workflow for verifying the identity of the requested chemical.
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Recommendations for Proceeding

For researchers interested in the properties of "1-(3-methoxy-4-(p-tolyloxy)phenyl)propan-1-
one," the following steps are recommended:

» Verify the Chemical Structure and Name: Double-check the intended chemical structure and
its corresponding IUPAC name to ensure there are no typographical errors.

o Consult Synthesis Records: If this compound is a novel or proprietary molecule, internal
synthesis and analytical records would be the primary source of information for its physical
properties.

» Perform Experimental Characterization: If a sample of the compound is available,
experimental determination of its physical properties (e.g., melting point, boiling point,
solubility, spectral data) will be necessary to establish a reliable profile.

We are committed to providing accurate and trustworthy scientific information. Should a verified
CAS number and experimental data for "1-(3-methoxy-4-(p-tolyloxy)phenyl)propan-1-one”
become available, we will be pleased to revisit this topic and generate the comprehensive
technical guide you require.

References

At present, no direct references for the physical properties of "1-(3-methoxy-4-(p-
tolyloxy)phenyl)propan-1-one" can be provided due to the lack of available data. The
references consulted confirmed the identity of CAS 141095-78-5 as a different compound.

 To cite this document: BenchChem. [Technical Advisory: Inconclusive Data for CAS 141095-
78-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129631#cas-141095-78-5-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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